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Compound of Interest

Compound Name: 3-Methoxybenzamide

Cat. No.: B147233 Get Quote

Proper disposal of 3-Methoxybenzamide is critical for ensuring laboratory safety and

environmental protection. Due to its hazardous properties, this chemical cannot be discarded

as regular trash or washed down the drain.[1][2] Disposal must be managed as a regulated

hazardous waste stream, typically in coordination with an institution's Environmental Health

and Safety (EHS) department.[1] Adherence to these procedures is mandatory for compliance

with regulations such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[1]

Safety and Hazard Information
3-Methoxybenzamide is classified as a hazardous substance. The following table summarizes

its key identifiers and hazard classifications as defined by the Globally Harmonized System

(GHS).[3][4][5]
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Identifier Value Source

CAS Number 5813-86-5 [3][4]

Molecular Formula C₈H₉NO₂ [3][4]

Molecular Weight 151.16 g/mol [3][4]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH410: Very

toxic to aquatic life with long

lasting effects

[3][4][5][6]

Key Precautionary (Disposal)

Statements

P273: Avoid release to the

environmentP501: Dispose of

contents/container to an

approved waste disposal plant

[3]

Standard Operating Procedure for Disposal
This procedure outlines the steps for the safe handling and disposal of 3-Methoxybenzamide
and associated waste.

Part 1: Disposal of Unused or Surplus 3-
Methoxybenzamide

Designate as Waste: A chemical is considered waste once it is no longer intended for use.[7]

Do not abandon unwanted chemicals in the workspace.[7]

Container and Labeling:

Store the waste in its original container or a compatible, leak-proof container with a secure

cap.[7][8] Food-grade containers are not permissible for hazardous waste storage.[8]

The container must be clearly labeled. Use your institution's official hazardous waste tag.

[1]
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The label must include the full chemical name "3-Methoxybenzamide" (no abbreviations

or formulas), the quantity of waste, the date of generation, and the principal investigator's

name and contact information.[1]

The words "Hazardous Waste" must be clearly visible on the label.[1][7]

Segregation and Storage:

Store the sealed waste container in a designated Satellite Accumulation Area.[8]

Segregate 3-Methoxybenzamide waste from incompatible materials, such as strong

acids, bases, and oxidizing or reducing agents.[3][8]

Arrange for Disposal:

Submit a hazardous waste pickup request to your institution's EHS department.[1] This

may involve completing a specific form listing all chemicals in the container.[1]

Do not transport hazardous waste yourself; trained EHS staff must perform the collection.

[9]

Part 2: Decontamination and Disposal of Empty
Containers
Containers that held 3-Methoxybenzamide must be decontaminated before disposal.

Triple Rinsing:

Rinse the empty container three times with a suitable solvent capable of removing the

chemical residue.[7]

Collect all the solvent rinsate in a designated hazardous waste container, as it is now

contaminated.[7]

Container Disposal:

After triple rinsing and air drying, obliterate or remove the original chemical label.[9]
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The decontaminated container may then be disposed of as regular trash or recycled,

depending on institutional policy.[9]

Part 3: Disposal of Spill Cleanup Materials
In the event of a spill, all cleanup materials are considered hazardous waste.

Safety First: Before cleaning, ensure you are wearing appropriate Personal Protective

Equipment (PPE), including safety goggles, gloves, and a lab coat.[3][4]

Containment and Cleanup:

Prevent the spilled material from entering drains or water courses.[3]

For solid spills, carefully sweep up the material.[10] For solutions, use an inert absorbent

material.[3]

Packaging and Disposal:

Place all contaminated materials (absorbent, used PPE, etc.) into a suitable, sealed

container.[10]

Label the container as hazardous waste, clearly indicating the contents (e.g., "3-
Methoxybenzamide spill debris").

Arrange for pickup through your EHS department as described in Part 1.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Methoxybenzamide waste streams.
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Identify Waste Stream

Execute Disposal Protocol

Material Identified for Disposal:
3-Methoxybenzamide

Unused/Surplus Solid or Solution Contaminated Labware / Empty Container Spill Cleanup Debris

1. Place in sealed, compatible container.
2. Attach 'Hazardous Waste' label.
3. Segregate from incompatibles.

1. Triple-rinse with appropriate solvent.
2. Collect rinsate as hazardous waste.

3. Deface label and dispose of container.

1. Collect all debris into a sealed container.
2. Attach 'Hazardous Waste' label.

Store in Satellite Accumulation Area
and Request EHS Collection

Click to download full resolution via product page

Caption: Disposal workflow for 3-Methoxybenzamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2320406&productDescription=3-METHOXYBENZAMIDE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzamide
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.chemicalbook.com/msds/3-methoxybenzamide.pdf
https://www.benchchem.com/product/b147233#3-methoxybenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b147233#3-methoxybenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b147233#3-methoxybenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b147233#3-methoxybenzamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147233?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

